lithium(1+) 5,6-dichloro-2-cyanopyridine-3-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of lithium(1+) 5,6-dichloro-2-cyanopyridine-3-carboxylate could potentially involve Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This process uses exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared, and generally environmentally benign organoboron reagent .Physical And Chemical Properties Analysis
The physical and chemical properties of lithium(1+) 5,6-dichloro-2-cyanopyridine-3-carboxylate, such as melting point, boiling point, density, molecular formula, molecular weight, and toxicity information, can be found in chemical databases .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for lithium(1+) 5,6-dichloro-2-cyanopyridine-3-carboxylate involves the reaction of 5,6-dichloro-2-cyanopyridine-3-carboxylic acid with lithium hydroxide in the presence of a suitable solvent.", "Starting Materials": [ "5,6-dichloro-2-cyanopyridine-3-carboxylic acid", "Lithium hydroxide", "Suitable solvent" ], "Reaction": [ "Dissolve 5,6-dichloro-2-cyanopyridine-3-carboxylic acid in a suitable solvent.", "Add lithium hydroxide to the solution and stir the mixture at room temperature for several hours.", "Filter the resulting mixture to remove any insoluble impurities.", "Concentrate the filtrate under reduced pressure to obtain the crude product.", "Purify the crude product by recrystallization from a suitable solvent to obtain lithium(1+) 5,6-dichloro-2-cyanopyridine-3-carboxylate." ] } | |
CAS RN |
2703781-90-0 |
Molecular Formula |
C7HCl2LiN2O2 |
Molecular Weight |
222.9 |
Purity |
95 |
Origin of Product |
United States |
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